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Compound of Interest

Compound Name: 2-Propanol-d8

Cat. No.: B1362042

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of specialized chemicals like 2-Propanol-d8 is paramount. This guide provides
immediate, procedural, and step-by-step information for the operational use and disposal of 2-
Propanol-d8, ensuring laboratory safety and procedural clarity.

Chemical Identifier:
e Name: 2-Propanol-d8
e Synonyms: Isopropyl alcohol-d8, isopropanol-d8, Propan-2-ol-d8[1][2]

e CAS Number: 22739-76-0[1][2]

Hazard Identification and Classification

2-Propanol-d8 is classified as a hazardous substance. Understanding its primary hazards is
the first step in safe handling.
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Hazard Class Category Hazard Statement

H225: Highly flammable liquid

Flammable Liquid 2

and vapor.[1][2][3]
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation.[1][2][3]
Specific Target Organ Toxicity 3 H336: May cause drowsiness
(Single Exposure) or dizziness.[1][2][3]

Personal Protective Equipment (PPE)

The following personal protective equipment is essential to wear when handling 2-Propanol-d8
to minimize exposure and ensure personal safety.

. . Specifications and
Protection Type Recommended Equipment
Remarks

Safety glasses with side- )
) ) Must comply with OSHA's 29
shields or chemical splash

Eye and Face Protection o ) CFR 1910.133 or European
goggles. Face shield if there is
Standard EN166.[3]

a splash hazard.

Recommended glove materials

) ] include nitrile, butyl, Viton, or
) ] Chemical-resistant gloves. A
Skin Protection neoprene.[4] Inspect gloves
fully-buttoned lab coat.
before use and use proper

glove removal technique.[5]

If ventilation is inadequate or
for spill cleanup, a NIOSH-

. ) approved respirator may be
Generally not required with )
_ _ necessary. Use requires
Respiratory Protection adequate local exhaust ) )
o enrollment in a respiratory
ventilation. ) ) )
protection program, including

medical clearance and fit

testing.[4]
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Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is crucial for the safe handling of 2-Propanol-d8.
1. Preparation and Engineering Controls:

o Work within a certified laboratory chemical fume hood.[4]

o Ensure an emergency eyewash station and safety shower are readily accessible.[4]

o Use explosion-proof electrical, ventilating, and lighting equipment.[1][3]

e Ground and bond all containers and receiving equipment to prevent static discharge.[1][2]

» Keep away from all sources of ignition, including heat, sparks, open flames, and hot
surfaces.[1][2][3][6] No smoking in the handling area.[1][2][3][6]

2. Handling the Chemical:

e Use only non-sparking tools.[1][3]

¢ Avoid contact with skin and eyes.[5][6]

» Avoid inhalation of vapor or mist.[5][7][8]

o Keep the container tightly closed when not in use.[2][3][6]
e Wash hands thoroughly after handling.[1][2][6]

3. Storage:

e Store in a cool, dry, and well-ventilated area.[3][4][6]

e The recommended storage temperature is 15-25 °C.[6]

e Protect from direct sunlight and moisture.[3]

« Store away from incompatible materials such as oxidizing agents, acids, acid anhydrides,
and halogens.[3][4]
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Emergency and Spill Response

Immediate and appropriate action during an emergency can significantly mitigate risks.

First Aid Measures:

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult or stops, provide artificial respiration and

seek immediate medical attention.[1][2][9]

Take off immediately all contaminated clothing.

Skin Contact Rinse the skin with plenty of soap and water.[1]

[2]i61e]

Immediately rinse the eyes with copious
amounts of water for at least 15 minutes,
Eye Contact holding the eyelids apart. Remove contact
lenses if present and easy to do. Seek
immediate medical attention.[1][2][6][9]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[1][2][7][9]

Spill Cleanup Protocol:

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area.
Ensure the area is well-ventilated.

Control Ignition Sources: Eliminate all potential ignition sources.

Contain the Spill: Use a non-combustible absorbent material like sand, earth, or vermiculite
to contain the spill.

Collect the Absorbed Material: Use non-sparking tools to collect the absorbed material and
place it into a suitable, labeled container for disposal.[10]
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» Decontaminate the Area: Clean the spill area thoroughly.

Disposal Plan

Proper disposal of 2-Propanol-d8 and its contaminated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Collection:

o Collect waste 2-Propanol-d8 and any contaminated materials (e.g., absorbent materials,
used gloves) in a designated, compatible, and properly labeled waste container.[4]

o The container should be kept tightly closed and stored in a well-ventilated area, away from
incompatible materials.[4]

2. Labeling:

o Attach a completed hazardous waste label to the container as soon as the first waste is
added.

3. Disposal:
o Dispose of the waste through a licensed hazardous waste disposal company.

 All disposal activities must be in accordance with federal, state, and local environmental
regulations.

Workflow for Safe Handling of 2-Propanol-d8
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Workflow for Safe Handling of 2-Propanol-d8
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Caption: Logical workflow for handling 2-Propanol-d8, from preparation to cleanup and
emergency response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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